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Compound of Interest

Compound Name: 6-Methyl-6-hepten-2-one

Cat. No.: B088235

Essential Safety and Handling Guide for 6-
Methyl-6-hepten-2-one

This guide provides critical safety and logistical information for the handling and disposal of 6-
Methyl-6-hepten-2-one, tailored for research, scientific, and drug development professionals.
Following these procedures is essential for ensuring laboratory safety and proper chemical
management.

Hazard Summary

6-Methyl-6-hepten-2-one is a flammable liquid and vapor that can cause skin and eye
irritation. It is also harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

To ensure personal safety when handling 6-Methyl-6-hepten-2-one, the following personal
protective equipment is mandatory.
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PPE Category Specific Equipment

Standards

) Safety glasses with side-
Eye/Face Protection ) )
shields and a face shield.

NIOSH (US) or EN 166 (EU)

approved.

Chemically resistant,
Hand Protection impervious gloves. Gloves

must be inspected before use.

Follow manufacturer's
recommendations for glove

material and thickness.

) ] Lab coat, flame-retardant
Skin and Body Protection o ) )
antistatic protective clothing.

Select based on the
concentration and quantity of
the hazardous substance

being handled.

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is
Respiratory Protection recommended as a backup to
engineering controls. If a
respirator is the sole means of
protection, use a full-face

supplied air respirator.

Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).

Operational and Disposal Plans

Handling and Storage Protocol:

o Ventilation: Always handle 6-Methyl-6-hepten-2-one in a well-ventilated area, preferably in a

chemical fume hood.

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

No smoking is permitted in the handling area. Use explosion-proof electrical, ventilating, and

lighting equipment. Use only non-sparking tools.

» Static Discharge: Take precautionary measures to prevent the buildup of electrostatic

charge. Ground and bond containers and receiving equipment.
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» Storage: Store the chemical in a cool, dry, and well-ventilated place. Keep the container
tightly closed. Containers that have been opened must be carefully resealed and kept upright
to prevent leakage.

» Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.

Spill Management:
» Evacuation: Evacuate personnel from the spill area.

e Ventilation and Ignition Control: Ensure adequate ventilation and remove all sources of
ignition.

» Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.

o Cleanup: For small spills, use an inert absorbent material such as sand, silica gel, or acid
binder. For larger spills, contain the spillage and then collect it with an electrically protected
vacuum cleaner or by wet-brushing. Place the collected material in a suitable, closed
container for disposal.

First Aid Measures:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with water and
then wash with soap and plenty of water. Consult a physician if irritation persists.

e Eye Contact: Rinse cautiously with water for at least 15 minutes, including under the eyelids.
Remove contact lenses if present and easy to do. Continue rinsing. Immediate medical
attention is required.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.
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Disposal Plan:

Dispose of 6-Methyl-6-hepten-2-one and its container at an approved waste disposal plant.
The preferred method of disposal is to burn the chemical in a chemical incinerator equipped
with an afterburner and scrubber. Exercise extra care when igniting as the material is highly
flammable. Offer surplus and non-recyclable solutions to a licensed disposal company.

Quantitative Safety Data

Parameter Value Species
Flash Point 56 °C (132.8 °F) - closed cup N/A

Oral LD50 3,570 mg/kg Rat
Dermal LD50 > 5,000 mg/kg Rabbit
Inhalation LC50 > 13,960 mg/m3/4hr Rat

Experimental Workflow

 To cite this document: BenchChem. [Personal protective equipment for handling 6-Methyl-6-
hepten-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088235#personal-protective-equipment-for-handling-
6-methyl-6-hepten-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

